1-Benzofuran-2-yl-[4-(2-hydroxyethoxy)piperidin-1-yl]methanone

• IUPAC Name: 1-benzofuran-2-yl-[4-(2-hydroxyethoxy)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H19NO4/c18-9-10-20-13-5-7-17(8-6-13)16(19)15-11-12-3-1-2-4-14(12)21-15/h1-4,11,13,18H,5-10H2
• InChI Key: PSRQINDKUOFBCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCCO)C(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

1-Benzofuran-2-yl-[4-(2-hydroxyethoxy)piperidin-1-yl]methanone, also known as benzofuranyl-piperidinyl-propanolamine (BPP), is a synthetic compound that has been studied for its potential use as a medication. BPP has been found to have a unique mechanism of action, which makes it an interesting candidate for further research.

Mechanism of Action

BPP acts as a partial agonist at the 5-HT2C receptor, which is involved in the regulation of appetite and mood. BPP also acts as an antagonist at the alpha-2 adrenergic receptor, which is involved in the regulation of stress and anxiety. These actions make BPP a potentially useful medication for treating conditions such as obesity and depression.
Biochemical and Physiological Effects:
BPP has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, the regulation of appetite and mood, and the reduction of stress and anxiety. BPP has also been shown to have a low potential for abuse and addiction, making it an attractive candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of studying BPP in the lab is that it has a well-defined mechanism of action, which makes it easier to study than other compounds with more complex mechanisms. However, one limitation of studying BPP is that it has not yet been tested in clinical trials, so its safety and efficacy are not yet fully understood.

Future Directions

There are several future directions for research on BPP, including the development of more potent and selective compounds, the testing of BPP in animal models of disease, and the evaluation of BPP as a potential treatment for human diseases. Additionally, further research is needed to elucidate the long-term effects of BPP on the brain and body, as well as its potential for drug interactions and side effects.

Synthesis Methods

The synthesis of BPP involves several steps, including the reaction of 4-(2-hydroxyethoxy)piperidine with benzofuran-2-carboxylic acid, followed by the addition of a reducing agent to form the final product. The synthesis of BPP has been reported in several scientific publications, and the procedure has been optimized for maximum yield and purity.

Scientific Research Applications

BPP has been studied for its potential use in treating a variety of medical conditions, including obesity, addiction, and depression. Research has shown that BPP has a unique mechanism of action, which involves the modulation of several neurotransmitter systems in the brain.